(2S,3S,3aR)-2-(2H-1,3-benzodioxol-5-yl)-5-methoxy-3-methyl-3a-(prop-2-en-1-yl)-3,3a-dihydro-1-benzofuran-6(2H)-one

• Molecular Formula: C20H20O5
• Molecular Weight: 340.4 g/mol
• IUPAC Name: (2S,3S,3aR)-2-(1,3-benzodioxol-5-yl)-5-methoxy-3-methyl-3a-prop-2-enyl-2,3-dihydro-1-benzofuran-6-one
• InChI: InChI=1S/C20H20O5/c1-4-7-20-10-17(22-3)14(21)9-18(20)25-19(12(20)2)13-5-6-15-16(8-13)24-11-23-15/h4-6,8-10,12,19H,1,7,11H2,2-3H3/t12-,19+,20+/m1/s1
• InChI Key: SOLJFAQVSWXZEQ-CFGAKRJMSA-N
• Isomeric SMILES: C[C@@H]1[C@H](OC2=CC(=O)C(=C[C@@]12CC=C)OC)C3=CC4=C(C=C3)OCO4
• SMILES: CC1C(OC2=CC(=O)C(=CC12CC=C)OC)C3=CC4=C(C=C3)OCO4
• synonyms: burchellin

Description

Burchellin is a neolignan with formula C20H20O5 that is isolated from Ocotea cymbarum and Piper wallichii. It is active against a variety of parasites including T. cruzi, the vector for Chagas disease. It has a role as a plant metabolite, a trypanocidal drug and an antifeedant. It is a neolignan, a member of 1-benzofurans, an olefinic compound, a ring assembly, a cyclic ketone, an enol ether, an enone and a member of benzodioxoles.

Scientific Research Applications

Structural Analysis

• Conformation and Structure: This compound has been identified in a study focusing on its crystal structure, revealing insights into its molecular conformation and geometry. The furan ring in this compound adopts a half-chair conformation, and the semi-quinone ring is slightly non-planar (Song, Fronczek, & Fischer, 2001).

Chemical Derivatives and Related Compounds

• Isolation of Similar Compounds: Research has led to the isolation of compounds related to the title compound, including benzofuran and lignan derivatives, from natural sources such as Leontopodium alpinum and L. leontopodioides (Dobner et al., 2003).
• Cytotoxic Neolignans Discovery: Studies have identified similar neolignans in traditional Chinese medicine, which demonstrated antiproliferative activity, suggesting potential therapeutic applications (Ma et al., 2017).

Synthesis and Applications

• Synthesis of Analogues: Researchers have synthesized various analogues of this compound, exploring its potential in different scientific applications, including medicinal chemistry (Gao et al., 2013).
• Antitumor Potential: Some derivatives of this chemical structure have been synthesized and evaluated for their antitumor properties, particularly their ability to inhibit tubulin polymerization (Pieters et al., 1999).